Cas no 32214-77-0 (3,4,5-Trimethoxybenzyl glucosinolate)

3,4,5-Trimethoxybenzyl glucosinolate structure
32214-77-0 structure
Product Name:3,4,5-Trimethoxybenzyl glucosinolate
CAS No:32214-77-0
MF:C17H25NO12S2
MW:499.509903669357
CID:2020350
Update Time:2025-04-21

3,4,5-Trimethoxybenzyl glucosinolate Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trimethoxybenzyl glucosinolate
    • Inchi: 1S/C17H25NO12S2/c1-26-9-4-8(5-10(27-2)16(9)28-3)6-12(18-30-32(23,24)25)31-17-15(22)14(21)13(20)11(7-19)29-17/h4-5,11,13-15,17,19-22H,6-7H2,1-3H3,(H,23,24,25)/b18-12+
    • InChI Key: MFHPGRSZZURBST-LDADJPATSA-N
    • SMILES: COC1C(OC)=C(OC)C=C(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • XLogP3: -1.755
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.